Cas no 880349-08-6 (4-Bromo-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 4-Bromo-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 880349-08-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD16250452
• CID: 2106985
• Update Time: 2025-05-21

4-Bromo-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 4-bromo-1-methyl-
• 4-Bromo-1-methyl-1H-indole-2-carboxylic acid

• MDL： MFCD16250452
• Inchi： 1S/C10H8BrNO2/c1-12-8-4-2-3-7(11)6(8)5-9(12)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： DEBMMRJSRWYGGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=C(C(=O)O)N2C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 441.1±25.0 °C at 760 mmHg
• Flash Point: 176.7±20.9 °C

4-Bromo-1-methyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-Bromo-1-methyl-1H-indole-2-carboxylic acid

4-Bromo-1-methyl-1H-indole-2-carboxylic acid (CAS No: 880349-08-6)

4-Bromo-1-methyl-1H-indole-2-carboxylic acid, also known by its CAS number 880349-08-6, is a highly specialized organic compound with significant applications in the fields of pharmacology, material science, and biochemistry. This compound belongs to the indole family of heterocyclic compounds, which are widely recognized for their unique chemical properties and biological activities. The structure of 4-Bromo-1-methyl-1H-indole-2-carboxylic acid features a bromine substituent at the 4-position, a methyl group at the 1-position, and a carboxylic acid group at the 2-position of the indole ring system. These functional groups contribute to its versatile reactivity and make it a valuable building block in organic synthesis.

The synthesis of 4-Bromo-1-methyl-1H-indole-2-carboxylic acid typically involves multi-step processes that include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, 4-Bromo-1-methyl-1H-indole-2-carboxylic acid has shown promise in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Additionally, this compound has been utilized in the development of fluorescent probes for imaging applications in cell biology. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent research has also highlighted the role of 4-Bromo-1-methyl-1H-indole-2-carboxylic acid in bioconjugation chemistry. By leveraging its carboxylic acid functionality, scientists have successfully attached this compound to biomolecules such as proteins and nucleic acids, enabling novel applications in diagnostics and therapeutics. Furthermore, its bromine substituent provides opportunities for site-specific modifications through nucleophilic substitution reactions, enhancing its utility in combinatorial chemistry.

The pharmacokinetic profile of 4-Bromo-1-methyl-1H-indole-2-carboxylic acid has been extensively studied in preclinical models. Results indicate that it exhibits moderate solubility in aqueous solutions and demonstrates favorable absorption characteristics when administered orally. However, further investigations are required to fully understand its metabolism and excretion pathways in vivo.

In conclusion, 4-Bromo-1-methyl-1H-indole-2-carboxylic acid (CAS No: 880349-08-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and biotechnology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific research.